Cas no 105776-13-4 (1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester)

1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester structure
105776-13-4 structure
Product Name:1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester
CAS No:105776-13-4
MF:C12H13NO4
MW:235.235923528671
MDL:MFCD00134302
CID:138714
PubChem ID:24862542
Update Time:2024-11-03

1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester
    • methyl 4,6-dimethoxy-1H-indole-2-carboxylate
    • 4,6-dimethoxy-1H-indole-2-carboxylic acid methyl ester
    • methyl 4,6-dimethoxy-2-indolecarboxylate
    • Methyl-4,6-dimethoxyindole-2-carboxylate
    • DTXSID90350026
    • Z425372918
    • Oprea1_770065
    • methyl 4,6-dimethoxyindole-2-carboxylate
    • MFCD00134302
    • AS-43603
    • 4,6-dimethoxy-3-methyl-1H-indole-2-carboxylate
    • 105776-13-4
    • MB00728
    • FT-0642607
    • AKOS001476663
    • EN300-320969
    • A801316
    • Methyl 4,6-dimethoxy-2-indolecarboxylate, 99%
    • SCHEMBL6223883
    • BBL028257
    • STK801882
    • DB-040656
    • MDL： MFCD00134302
    • Inchi： 1S/C12H13NO4/c1-15-7-4-9-8(11(5-7)16-2)6-10(13-9)12(14)17-3/h4-6,13H,1-3H3
    • InChI Key： TVUJONIYWNBWPM-UHFFFAOYSA-N
    • SMILES： O(C)C1=CC(=CC2=C1C=C(C(=O)OC)N2)OC

Computed Properties

  • Exact Mass: 235.08400
  • Monoisotopic Mass: 235.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.2
  • Topological Polar Surface Area: 60.6Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.252
  • Melting Point: 182-183 °C (lit.)
  • Boiling Point: 410.9 °C at 760 mmHg
  • Flash Point: 202.3 °C
  • Refractive Index: 1.593
  • PSA: 60.55000
  • LogP: 1.97170
  • Solubility: Not determined

1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester Pricemore >>

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